Exploiting nanoparticles as precursors for novel nanostructure designs and properties

CrystEngComm Pub Date: 2012-09-06 DOI: 10.1039/C2CE25815C

Abstract

The surface energy of a nanoparticle accounts for a significant fraction of the whole nanoparticle energy and its contribution becomes more important as the nanoparticle size gets smaller. In short, a nanoparticle becomes more unstable and more reactive as it becomes smaller. There are considerable examples of nanoparticle conversion into new nanoparticle systems by utilizing this surface-induced nanoparticle instability and reactivity. In this Highlight, we report the underlying principle of nanoparticle instability as well as various examples of chemical conversions of precursor nanoparticles to novel nanoparticle systems, which are unapproachable by a direct synthetic route.

Graphical abstract: Exploiting nanoparticles as precursors for novel nanostructure designs and properties
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